Cas no 100884-80-8 (H4ATC)

• Product Name: H4ATC
• CAS No: 100884-80-8
• MF: C₁₄H₁₆O₈
• MW: 312.272045135498
• CID: 124288
• PubChem ID: 622495
• Update Time: 2025-04-18

H4ATC Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxylicacid
• 1,3,5,7-Adamantanetetracarboxylicacid (6CI)
• adamantane-1,3,5,7-tetracarboxylic acid
• 1,3,5,7-ADAMANTANETETRACARBOXYLIC ACID
• VWAIZPYLEYEEFK-UHFFFAOYSA-N
• Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxylic acid
• 1,3,5,7-Adamantanetetracarboxylic acid #
• H4ATC
• 100884-80-8
• CS-0110078
• MFCD09907630
• SCHEMBL1648486
• DTXSID80347521
• AMY262
• AKOS025403220
• YSZC054
• Adamantane-1,3,5,7-tetracarboxylicacid
• E84226
• DB-190737
• AEA88480

• Inchi： 1S/C14H16O8/c15-7(16)11-1-12(8(17)18)4-13(2-11,9(19)20)6-14(3-11,5-12)10(21)22/h1-6H2,(H,15,16)(H,17,18)(H,19,20)(H,21,22)
• InChI Key： VWAIZPYLEYEEFK-UHFFFAOYSA-N
• SMILES： OC(C12CC3(C(=O)O)CC(C(=O)O)(CC(C(=O)O)(C3)C1)C2)=O

Computed Properties

• Exact Mass: 312.08448
• Monoisotopic Mass: 312.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149
• XLogP3: -0.9

Experimental Properties

• PSA: 149.2